Cas no 1334487-53-4 (3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-3-methylbutanoic acid)

• Product Name: 3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-3-methylbutanoic acid
• CAS No: 1334487-53-4
• MF: C₁₄H₂₅NO₄
• MW: 271.352604627609
• CID: 6192929
• PubChem ID: 119030186
• Update Time: 2025-07-21

3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-3-methylbutanoic acid
• 3-{1-[(tert-butoxy)carbonyl]pyrrolidin-2-yl}-3-methylbutanoic acid
• 1334487-53-4
• EN300-1878949

• Inchi： 1S/C14H25NO4/c1-13(2,3)19-12(18)15-8-6-7-10(15)14(4,5)9-11(16)17/h10H,6-9H2,1-5H3,(H,16,17)
• InChI Key： XMFHDTTWBNDZAK-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC1C(C)(C)CC(=O)O)=O

Computed Properties

• Exact Mass: 271.17835828g/mol
• Monoisotopic Mass: 271.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-3-methylbutanoic acid

Recent Advances in the Study of 3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-3-methylbutanoic acid (CAS: 1334487-53-4)

The compound 3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-3-methylbutanoic acid (CAS: 1334487-53-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This molecule, characterized by its unique pyrrolidine and tert-butoxycarbonyl (Boc) protected amine functionalities, serves as a versatile intermediate in the synthesis of biologically active compounds. Recent studies have focused on its role in the development of novel therapeutic agents, particularly in the areas of protease inhibition and targeted drug delivery.

One of the key areas of research involving 3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-3-methylbutanoic acid is its application in the synthesis of protease inhibitors. Proteases play a critical role in various physiological and pathological processes, making them attractive targets for drug development. Recent publications have highlighted the use of this compound as a building block for the design of inhibitors targeting viral proteases, such as those involved in SARS-CoV-2 replication. The Boc-protected pyrrolidine moiety provides steric hindrance and structural rigidity, which are essential for achieving high binding affinity and selectivity.

In addition to its role in protease inhibition, 3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-3-methylbutanoic acid has been explored as a key intermediate in the synthesis of peptide-based therapeutics. The compound's carboxylic acid functionality allows for facile conjugation with amino groups, enabling the construction of complex peptide architectures. Recent advancements in solid-phase peptide synthesis (SPPS) have leveraged this property to produce peptide-drug conjugates with improved pharmacokinetic profiles. These conjugates are being investigated for their potential in targeted cancer therapy, where they can deliver cytotoxic payloads specifically to tumor cells.

Another promising avenue of research involves the use of 3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-3-methylbutanoic acid in the development of prodrugs. Prodrug strategies are increasingly employed to enhance the bioavailability and reduce the side effects of active pharmaceutical ingredients (APIs). The Boc group in this compound can be selectively deprotected under mild acidic conditions, making it an ideal candidate for prodrug design. Recent studies have demonstrated its utility in masking the carboxylic acid functionality of NSAIDs, thereby improving their gastrointestinal tolerability.

Looking ahead, the versatility of 3-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-3-methylbutanoic acid (CAS: 1334487-53-4) positions it as a valuable tool in medicinal chemistry. Ongoing research is expected to uncover new applications, particularly in the realms of targeted therapy and personalized medicine. As synthetic methodologies continue to evolve, this compound is likely to play an increasingly prominent role in the development of next-generation therapeutics.